Cas no 1201186-86-8 (4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid)

• Product Name: 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid
• CAS No: 1201186-86-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD24532616
• CID: 4562731
• PubChem ID: 58009944
• Update Time: 2025-07-18

4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]bicyclo[2.2.1]heptane-1-carboxylic acid
• 4-(tert-butoxycarbonylamino)bicyclo[2.2.1]heptane-1-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylic acid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-1-carboxylic acid
• BCP34090
• Z1815155216
• 4-(Boc-amino)bicyclo[
• 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid
• 4-(Boc-amino)bicyclo[2.2.1]heptane-1-carboxylic acid
• CS-0049788
• BYB18686
• 1201186-86-8
• DTXSID301138588
• SCHEMBL1535995
• 4-[(TERT-BUTOXYCARBONYL)AMINO]BICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• SY158541
• Z1509115898
• 4-((t-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid
• MYRVWLDKDQQUCS-UHFFFAOYSA-N
• MFCD24532616
• 4-BOC-AMINOBICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• AS-37220
• AKOS022191838
• EN300-157188

• MDL： MFCD24532616
• Inchi： 1S/C13H21NO4/c1-11(2,3)18-10(17)14-13-6-4-12(8-13,5-7-13)9(15)16/h4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： MYRVWLDKDQQUCS-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1)(C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.14705815 g/mol
• Monoisotopic Mass: 255.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.31
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid

4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid: A Versatile Compound in Medicinal Chemistry

4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid (CAS No. 1201186-86-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound, often referred to as Boc-protected norbornane carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid features a bicyclic norbornane framework with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protected amino group. The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of the amino group, allowing for selective functionalization of other parts of the molecule. This makes 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid an ideal starting material for the synthesis of complex molecules with precise stereochemistry and functional group placement.

In recent years, there has been a growing interest in the use of bicyclic compounds like norbornane derivatives in drug discovery. The rigid and conformationally constrained nature of these molecules can provide enhanced pharmacological properties, such as improved binding affinity, metabolic stability, and reduced toxicity. For instance, studies have shown that norbornane-based compounds can effectively target G protein-coupled receptors (GPCRs) and ion channels, which are important therapeutic targets for a wide range of diseases.

4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid has been utilized in the development of prodrugs, which are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The Boc protecting group can be selectively removed under specific conditions, releasing the active amino group and enabling the formation of bioactive molecules. This approach has been particularly useful in improving the solubility and bioavailability of drugs, as well as reducing their side effects.

One notable application of 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid is in the synthesis of peptidomimetics. Peptidomimetics are small molecule analogs of peptides that mimic their biological activity while offering improved pharmacological properties. The norbornane framework provides a rigid scaffold that can be functionalized with various side chains to create peptidomimetics with high binding affinity and selectivity for specific protein targets. These molecules have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

The synthetic versatility of 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid has also made it a valuable tool in combinatorial chemistry. Combinatorial libraries generated from this compound can be screened for biological activity against a wide range of targets, accelerating the drug discovery process. High-throughput screening techniques have identified several hit compounds derived from 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid, which are currently undergoing further optimization and preclinical evaluation.

In addition to its applications in drug development, 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid has also found use in materials science. The unique mechanical properties of norbornane-based polymers make them suitable for various applications, including drug delivery systems, coatings, and adhesives. The Boc protecting group can be used to control the polymerization process, allowing for the creation of materials with tailored properties.

The future prospects for 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid are promising. Ongoing research is focused on expanding its synthetic applications and exploring new biological activities. Advances in computational methods and high-throughput screening technologies are expected to further enhance our understanding of this compound's potential uses and optimize its properties for specific therapeutic applications.

In conclusion, 4-(tert-butoxycarbonylamino)norbornane-1-carboxylic acid (CAS No. 1201186-86-8) is a versatile compound with significant potential in medicinal chemistry and materials science. Its unique structural features and synthetic flexibility make it an invaluable tool for researchers working on drug discovery, peptidomimetic design, and advanced materials development.